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Compound of Interest

Compound Name: Simeton

cat. No.: B1214887

An in-depth analysis of the ecotoxicology of the triazine herbicide, Simazine, reveals significant
Impacts on aquatic ecosystems. This technical guide synthesizes available data on its
environmental fate, toxicity to a range of aquatic organisms, and the methodologies used to
ascertain these effects.

Disclaimer: Initial searches for "Simeton" did not yield relevant scientific data, suggesting a
potential misspelling or obscurity of the term. Given the similarity in name and the availability of
extensive ecotoxicological data, this guide focuses on "Simazine," a widely studied triazine
herbicide.

Environmental Fate and Transport

Simazine is a pre-emergence herbicide used to control broad-leaved and grassy weeds.[1][2] It
primarily enters aquatic environments through surface runoff and leaching from treated
agricultural lands.[3][4]

Persistence and Degradation:

Simazine is moderately persistent in the environment.[5] Its half-life in soil can range from 28 to
149 days, with an average of 60 days.[5] In aquatic systems, the average half-life is
approximately 30 days, influenced by factors such as the presence of algae and other aquatic
plants.[1][5] The primary mechanisms of dissipation are microbial degradation and, to a lesser
extent, photolysis.[3][6] Hydrolysis is a significant degradation pathway in lower pH soils but is
less important in neutral pH water.[5][6]

Mobility and Bioaccumulation:
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With a water solubility of 5 mg/L at 20°C, Simazine is considered to have the potential to leach
into groundwater.[7] Despite its low water solubility, it is mobile in soil, and its movement is
influenced by soil type and organic matter content.[1][5] Simazine has a low potential for
bioaccumulation in aquatic organisms, as indicated by a log octanol-water partition coefficient
(log Kow) of 2.1 and bioconcentration factors (BCFs) of less than 100.[3][7] It is rapidly
excreted or metabolized by fish, with a depuration half-life of less than 7 days.[3]

Aquatic Ecotoxicity

Simazine demonstrates a wide range of toxicity to aquatic organisms, with photosynthetic
organisms being particularly sensitive due to its mode of action: the inhibition of photosynthetic
electron transport.[3][8]

Toxicity to Aquatic Fauna

Fish: Simazine generally exhibits low acute toxicity to fish.[3]
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Species

Endpoint

Concentration

(mglL)

Exposure
Duration

Reference

Rainbow trout
(Oncorhynchus

myKkiss)

96-h LC50

>100

96 hours

[5]

Bluegill sunfish
(Lepomis

macrochirus)

96-h LC50

100

96 hours

[5]

Fathead minnow
(Pimephales

promelas)

96-h LC50

0.100

96 hours

[5]

Medaka (Oryzias

latipes)

48-h LC50

>10

48 hours

[3]

Striped bass
(Morone
saxatilis) (3-day
old larvae)

48-h LC50

16-18

48 hours

4]

Striped bass
(Morone
saxatilis) (7-day

old larvae)

48-h LC50

>100

48 hours

[°]

Aquatic Invertebrates: The toxicity of Simazine to aquatic invertebrates varies among species.
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Concentration  Exposure

Species Endpoint . Reference
(mglL) Duration

Daphnia magna 48-h EC50 >3.5 48 hours [3]

Daphnia pulex 48-h LC50 >50 48 hours [9]

Seed shrimp

(Cypridopsis 48-h EC50 3.2 48 hours [3]

vidua)

Stonefly larvae
96-h LC50 1.9 96 hours [3]
(Pteronarcys sp.)

Oysters 96-h LC50 >3.7 96 hours [5]

Toxicity to Aquatic Flora

Algae and aquatic plants are highly susceptible to Simazine.

Concentration Exposure

Species Endpoint . Reference
(nglL) Duration
Periphytic algae -
] LC50 100 Not Specified [3]
community
Scenedesmus
1-d NOEC 0.65 24 hours [8]
acutus
Various algae Lethal -
) ) 6 Not Specified [4]
species Concentration

Experimental Protocols

Standardized testing methodologies are crucial for assessing the ecotoxicological effects of
Simazine. The following are summaries of typical protocols.

Acute Toxicity Test for Fish (e.g., OECD Guideline 203)

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://ccme.ca/en/res/simazine-en-canadian-water-quality-guidelines-for-the-protection-of-aquatic-life.pdf
https://seafwa.org/journal/1982/acute-toxicity-effects-simazine-daphnia-pulex-and-larval-striped-bass
https://ccme.ca/en/res/simazine-en-canadian-water-quality-guidelines-for-the-protection-of-aquatic-life.pdf
https://ccme.ca/en/res/simazine-en-canadian-water-quality-guidelines-for-the-protection-of-aquatic-life.pdf
http://extoxnet.orst.edu/pips/simazine.htm
https://ccme.ca/en/res/simazine-en-canadian-water-quality-guidelines-for-the-protection-of-aquatic-life.pdf
https://www.waterquality.gov.au/sites/default/files/documents/simazine-fresh-dgvs-technical-brief.pdf
https://www.coastalwiki.org/wiki/Simazine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1214887?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

This test determines the concentration of a substance that is lethal to 50% of a test fish

population (LC50) over a 96-hour period.

Test Organisms: A recommended species such as Rainbow trout (Oncorhynchus mykiss) or
Zebra fish (Danio rerio) is selected.

Test Conditions: Fish are acclimated to laboratory conditions. The test is conducted in tanks
with controlled temperature, lighting, and water quality parameters (pH, dissolved oxygen).

Procedure: A range of Simazine concentrations and a control (no Simazine) are prepared. A
specific number of fish are introduced into each test tank.

Observations: Mortalities and any sublethal effects (e.g., abnormal behavior) are recorded at
24, 48, 72, and 96 hours.

Data Analysis: The LC50 value and its confidence limits are calculated using statistical
methods such as probit analysis.

Acute Immobilisation Test for Daphnia sp. (e.g., OECD
Guideline 202)

This test assesses the concentration at which 50% of the daphnids are unable to swim (EC50)

after a 48-hour exposure.

Test Organisms: Young daphnids (Daphnia magna or Daphnia pulex), less than 24 hours old,
are used.

Test Conditions: The test is performed in beakers under controlled temperature and light
conditions.

Procedure: Daphnids are exposed to a series of Simazine concentrations and a control.

Observations: The number of immobilized daphnids is recorded at 24 and 48 hours.

Data Analysis: The EC50 value is determined statistically.

Algal Growth Inhibition Test (e.g., OECD Guideline 201)
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This test evaluates the effect of a substance on the growth of freshwater green algae.

o Test Organism: A species of green algae, such as Scenedesmus subspicatus or
Pseudokirchneriella subcapitata, is used.

o Test Conditions: The test is conducted in flasks containing a nutrient-rich medium under
constant illumination and temperature.

e Procedure: Exponentially growing algal cultures are exposed to various concentrations of
Simazine.

o Observations: Algal growth is measured over 72 hours by cell counts or another biomass
surrogate (e.g., fluorescence).

o Data Analysis: The concentration that inhibits growth by 50% (EC50) is calculated based on
growth rates and yield.

Visualizations
Experimental Workflow for Aquatic Toxicity Testing
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Caption: Generalized workflow for aquatic ecotoxicology testing of Simazine.
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Signaling Pathway: Simazine's Inhibition of
Photosynthesis

Photosystem II (PSII) in Thylakoid Membrane

PSII Complex (D1 Protein) electronlransen Plastoquinone (PQ)
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BIOCKS electron 110w

-------------------- - Reduced ATP & NADPH
(Inhibited Photosynthesis)

ATP & NADPH Production
(Photosynthesis)

Electron Transport Chain

Click to download full resolution via product page

Caption: Mechanism of Simazine's herbicidal action via inhibition of Photosystem II.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Ecotoxicology of Simeton in aquatic ecosystems].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1214887#ecotoxicology-of-simeton-in-aquatic-
ecosystems]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of Hastt
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